N-Nitrosobis(2-hydroxypropyl)amine
N-Nitrosobis(2-hydroxypropyl)amine
N,N-bis(2-hydroxypropyl)nitrosamine is a nitrosamine that is dipropylamine in which the hydrogen attached to the nitrogen has been replaced by a nitroso group. It is a genotoxic carcinogen, targeting the lung, liver, thyroid, and kidney. It has a role as a carcinogenic agent. It is a nitrosamine, a secondary alcohol and a diol.
Brand Name:
Vulcanchem
CAS No.:
53609-64-6
VCID:
VC0026151
InChI:
InChI=1S/C6H14N2O3/c1-5(9)3-8(7-11)4-6(2)10/h5-6,9-10H,3-4H2,1-2H3
SMILES:
CC(CN(CC(C)O)N=O)O
Molecular Formula:
C6H14N2O3
Molecular Weight:
162.19 g/mol
N-Nitrosobis(2-hydroxypropyl)amine
CAS No.: 53609-64-6
Reference Standards
VCID: VC0026151
Molecular Formula: C6H14N2O3
Molecular Weight: 162.19 g/mol
CAS No. | 53609-64-6 |
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Product Name | N-Nitrosobis(2-hydroxypropyl)amine |
Molecular Formula | C6H14N2O3 |
Molecular Weight | 162.19 g/mol |
IUPAC Name | N,N-bis(2-hydroxypropyl)nitrous amide |
Standard InChI | InChI=1S/C6H14N2O3/c1-5(9)3-8(7-11)4-6(2)10/h5-6,9-10H,3-4H2,1-2H3 |
Standard InChIKey | MNIGYIKCFSPQRJ-UHFFFAOYSA-N |
SMILES | CC(CN(CC(C)O)N=O)O |
Canonical SMILES | CC(CN(CC(C)O)N=O)O |
Description | N,N-bis(2-hydroxypropyl)nitrosamine is a nitrosamine that is dipropylamine in which the hydrogen attached to the nitrogen has been replaced by a nitroso group. It is a genotoxic carcinogen, targeting the lung, liver, thyroid, and kidney. It has a role as a carcinogenic agent. It is a nitrosamine, a secondary alcohol and a diol. |
Synonyms | 1,1'-(nitrosoimino)bis(2-propanol) 2,2'-BHP 2,2'-dihydroxy-di-n-propylnitrosamine 2,2'-dihydroxydipropylnitrosamine 2-propanol, 1,1'-(nitrosoimino)bis- DHPN di(2-hydroxypropyl)nitrosamine diisopropanolnitrosamine N-bis(2-hydroxypropyl)nitrosamine N-nitroso-bis(2-hydroxypropyl)amine N-nitrosobis(2-hydroxypropyl)amine N-nitrosodiisopropanolamine nitroso-di-isopropanolamine nitrosobis(2-hydroxypropyl)amine |
PubChem Compound | 40828 |
Last Modified | Nov 11 2021 |
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